Cas no 14678-78-5 (5-(1H-Benzimidazol-2-yl)pentanoic Acid)

5-(1H-Benzimidazol-2-yl)pentanoic Acid is a versatile heterocyclic carboxylic acid derivative featuring a benzimidazole core linked to a pentanoic acid side chain. This compound is of significant interest in medicinal chemistry and organic synthesis due to its bifunctional structure, which allows for further derivatization at both the benzimidazole nitrogen and the carboxylic acid group. Its rigid aromatic system enhances binding affinity in molecular interactions, making it valuable for designing enzyme inhibitors or receptor modulators. The pentanoic acid spacer provides flexibility, facilitating conjugation with other pharmacophores. This compound is particularly useful in developing bioactive molecules, such as antimicrobial or anticancer agents, owing to its structural adaptability and potential for targeted modifications.

5-(1H-Benzimidazol-2-yl)pentanoic Acid structure

14678-78-5 structure

Product Name:5-(1H-Benzimidazol-2-yl)pentanoic Acid

CAS No:14678-78-5

MF:C₁₂H₁₄N₂O₂

MW:218.251762866974

MDL:MFCD00612525

CID:98822

PubChem ID:1831555

Update Time:2025-11-02

5-(1H-Benzimidazol-2-yl)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-2-pentanoic acid
- 5-(1H-Benzoimidazol-2-yl)-pentanoic acid
- 5-(1H-1,3-benzodiazol-2-yl)pentanoic acid
- 5-(1H-Benzimidazol-2-yl)-valeriansaeure
- 5-(1H-benzimidazol-2-yl)-valeric acid
- 5-(2-Benzimidazolyl)-valeriansaeure
- 5-benzimidazol-2-ylpentanoic acid
- AC1LXLOD
- AC1Q75F2
- ChemDiv2_003421
- SureCN7433457
- Albb-007408
- TIMTEC-BB SBB011384
- 2-(4-CARBOXYBUTYL)BENZIMIDAZOLE
- 5-(1H-benzimidazol-2-yl)valeric acid
- 5-(1H-BENZIMIDAZOL-2-YL)PENTANOIC ACID
- 5-(1H-benzimidazol-3-ium-2-yl)valerate
- 5-(1H-benzimidazol-3-ium-2-yl)pentanoate
- 5-(1H-3,1-benzimidazol-3-ium-2-yl)pentanoate
- 14678-78-5
- VS-03023
- AKOS000266357
- 4-ETHYLPHENYLZINCIODIDE
- EN300-41378
- 5-(1H-Benzo[d]imidazol-2-yl)pentanoic acid
- HMS1378L11
- DTXSID80365341
- MFCD00612525
- Z57395496
- E84455
- SCHEMBL7433457
- CS-0216377
- CCG-202979
- BB 0219130
- AKOS BBS-00007064
- BBL011715
- STK387504
- 5-(1H-Benzimidazol-2-yl)pentanoic Acid
- MDL： MFCD00612525
- Inchi： 1S/C12H14N2O2/c15-12(16)8-4-3-7-11-13-9-5-1-2-6-10(9)14-11/h1-2,5-6H,3-4,7-8H2,(H,13,14)(H,15,16)
- InChI Key： NVXHPONACTZBEP-UHFFFAOYSA-N
- SMILES： OC(CCCCC1=NC2C=CC=CC=2N1)=O

Computed Properties

Exact Mass: 218.10562
Monoisotopic Mass: 218.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 66Å²

Experimental Properties

Density: 1.268
Boiling Point: 504.1°C at 760 mmHg
Flash Point: 258.7°C
Refractive Index: 1.635
PSA: 65.98

5-(1H-Benzimidazol-2-yl)pentanoic Acid Security Information

HazardClass：IRRITANT

5-(1H-Benzimidazol-2-yl)pentanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM312408-5g	5-(1H-Benzo[d]imidazol-2-yl)pentanoic acid	14678-78-5	95%	5g	$628	2021-06-17
Fluorochem	059368-1g	5-(1H-Benzoimidazol-2-yl)-pentanoic acid	14678-78-5		1g	￡307.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033676-1g	5-(1H-Benzoimidazol-2-yl)-pentanoic acid	14678-78-5		1g	3121.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033676-500mg	5-(1H-Benzoimidazol-2-yl)-pentanoic acid	14678-78-5		500mg	2031.0CNY	2021-07-13
Chemenu	CM312408-250mg	5-(1H-Benzo[d]imidazol-2-yl)pentanoic acid	14678-78-5	95%	250mg	$187	2023-02-17
Chemenu	CM312408-1g	5-(1H-Benzo[d]imidazol-2-yl)pentanoic acid	14678-78-5	95%	1g	$476	2023-02-17
abcr	AB377154-500 mg	5-(1H-Benzimidazol-2-yl)pentanoic acid	14678-78-5		500MG	€254.60	2023-02-03
abcr	AB377154-1 g	5-(1H-Benzimidazol-2-yl)pentanoic acid	14678-78-5		1g	€322.50	2023-04-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033676-500mg	5-(1H-Benzoimidazol-2-yl)-pentanoic acid	14678-78-5		500mg	2031CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033676-1g	5-(1H-Benzoimidazol-2-yl)-pentanoic acid	14678-78-5		1g	3121CNY	2021-05-07